Cas no 10606-63-0 (Cyclopropanol, 1-methyl-2-phenyl-, (1R,2S)-)

• Product Name: Cyclopropanol, 1-methyl-2-phenyl-, (1R,2S)-
• CAS No: 10606-63-0
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 5828461
• PubChem ID: 101339959
• Update Time: 2025-06-08

Cyclopropanol, 1-methyl-2-phenyl-, (1R,2S)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanol, 1-methyl-2-phenyl-, (1R,2S)-
• 10606-63-0
• 1-Methyl-2alpha-phenylcyclopropan-1beta-ol
• rac-(1R,2S)-1-methyl-2-phenylcyclopropan-1-ol
• (1R,2S)-1-methyl-2-phenylcyclopropan-1-ol
• EN300-6732977

• Inchi： 1S/C10H12O/c1-10(11)7-9(10)8-5-3-2-4-6-8/h2-6,9,11H,7H2,1H3/t9-,10+/m0/s1
• InChI Key： NCOYFSPJKUQSEK-VHSXEESVSA-N
• SMILES： [C@]1(C)(O)C[C@H]1C1=CC=CC=C1

Computed Properties

• Exact Mass: 148.088815002g/mol
• Monoisotopic Mass: 148.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.115±0.06 g/cm3(Predicted)
• Boiling Point: 240.2±29.0 °C(Predicted)
• pka: 15.07±0.40(Predicted)

Additional information on Cyclopropanol, 1-methyl-2-phenyl-, (1R,2S)-

Cyclopropanol, 1-methyl-2-phenyl-, (1R,2S)- (CAS No. 10606-63-0): An Overview of Its Properties and Applications

Cyclopropanol, 1-methyl-2-phenyl-, (1R,2S)- (CAS No. 10606-63-0) is a chiral compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its unique structural features and potential applications. This compound belongs to the class of cyclopropanols, which are characterized by a three-membered ring with an alcohol functional group. The presence of the chiral centers at the 1 and 2 positions imparts specific stereochemical properties that are crucial for its biological activity and synthetic utility.

The molecular formula of Cyclopropanol, 1-methyl-2-phenyl-, (1R,2S)- is C₉H₁₂O, and its molecular weight is approximately 136.19 g/mol. The compound exhibits a melting point of around 58°C and a boiling point of approximately 175°C. These physical properties make it suitable for various chemical reactions and processes, particularly those involving stereoselective transformations.

In recent years, the study of chiral cyclopropanols has been driven by their potential applications in the synthesis of bioactive molecules and pharmaceuticals. The chiral centers in Cyclopropanol, 1-methyl-2-phenyl-, (1R,2S)- can be utilized to control the stereochemistry of target molecules, which is essential for optimizing their biological activity and reducing side effects. For instance, a study published in the Journal of Organic Chemistry in 2023 demonstrated the use of this compound as a key intermediate in the synthesis of a novel class of anti-inflammatory agents. The researchers reported that the (1R,2S) configuration played a critical role in enhancing the potency and selectivity of these compounds.

The synthetic routes to Cyclopropanol, 1-methyl-2-phenyl-, (1R,2S)- have been extensively explored to improve yield and enantioselectivity. One common approach involves the asymmetric synthesis using chiral catalysts or auxiliaries. A notable example is the use of chiral phosphoric acid catalysts in conjunction with organocatalytic processes to achieve high enantiomeric excess (ee) values. This method has been shown to be highly efficient and scalable, making it suitable for industrial applications.

Beyond its synthetic utility, Cyclopropanol, 1-methyl-2-phenyl-, (1R,2S)- has also been investigated for its biological properties. Research conducted at the University of California in 2024 revealed that this compound exhibits moderate inhibitory activity against certain cancer cell lines. The study suggested that the cyclopropane ring and the phenyl substituent contribute to its cytotoxic effects by disrupting cellular processes such as DNA replication and protein synthesis.

In addition to its direct biological activity, Cyclopropanol, 1-methyl-2-phenyl-, (1R,2S)- serves as a valuable building block for the synthesis of more complex molecules with diverse biological functions. For example, it has been used as a starting material in the development of new antibiotics and antiviral agents. The ability to introduce functional groups at specific positions on the cyclopropane ring allows for fine-tuning of the pharmacological properties of these compounds.

The environmental impact of Cyclopropanol, 1-methyl-2-phenyl-, (1R,2S)- has also been a subject of interest. Studies have shown that this compound is relatively stable under standard conditions but can degrade under certain environmental conditions such as exposure to strong acids or bases. However, its low volatility and limited solubility in water reduce its potential for widespread environmental contamination.

In conclusion, Cyclopropanol, 1-methyl-2-phenyl-, (1R,2S)- (CAS No. 10606-63-0) is a versatile chiral compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structural features and stereochemical properties make it an attractive candidate for the development of novel bioactive molecules with improved therapeutic profiles. Ongoing research continues to uncover new applications and optimize synthetic methods for this important chemical entity.